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Compound of Interest

Compound Name: 2-Acetyl-5-bromothiophene

Cat. No.: B160168

Essential Safety and Handling Guide for 2-Acetyl-5-
bromothiophene

This guide provides critical safety, operational, and disposal protocols for handling 2-Acetyl-5-
bromothiophene (CAS No. 5370-25-2). Adherence to these procedures is mandatory for
ensuring the safety of laboratory personnel and maintaining environmental compliance. This
substance is classified as hazardous and poses significant health risks upon exposure.

Hazard Summary: 2-Acetyl-5-bromothiophene is harmful if swallowed, inhaled, or in contact
with skin.[1][2] It is known to cause serious eye irritation, skin irritation, and may lead to
respiratory irritation.[1][3][4]

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the consistent and correct use of
appropriate personal protective equipment. The following PPE is mandatory when handling 2-
Acetyl-5-bromothiophene.
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Body Part

Required PPE

Specifications & Remarks

Eyes/Face

Safety Goggles & Face Shield

Goggles should be tightly
fitting and conform to EN166
(EU) or OSHA 29 CFR
1910.133 (US) standards.[1][4]
A face shield is recommended
for additional protection

against splashes.[5]

Skin & Body

Chemical-resistant Gloves &

Laboratory Coat

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[3] Inspect
gloves prior to use.[3] A lab
coat or chemical-resistant suit
should be worn.[6][7]

Respiratory

NIOSH/MSHA Approved

Respirator

Required when engineering
controls are insufficient, if
exposure limits are exceeded,
or if irritation is experienced.[4]
Use a respirator approved
under standards like NIOSH
(US) or EN 149 (EU).[1][4] A
type N95 respirator may be

suitable.

Operational and Logistical Plan

A systematic approach to handling 2-Acetyl-5-bromothiophene from receipt to disposal is

crucial for minimizing risks.

Engineering Controls

o Ventilation: Always handle this chemical in a well-ventilated area. Operations should be

conducted within a certified chemical fume hood.[3]
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o Safety Stations: Ensure that eyewash stations and safety showers are located close to the
workstation and are in good working order.[1][4]

Handling and Experimentation

» Avoid all direct contact with skin, eyes, and clothing.[4]

Do not breathe dust, vapors, or spray.[4]

Employ sound industrial hygiene and safety practices. Do not eat, drink, or smoke in the
laboratory area.[1][3]

Wash hands and any exposed skin thoroughly after handling.[1]

Remove any contaminated clothing and wash it before reuse.[3]

Storage Procedures

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
e This chemical is light-sensitive; protect from direct sunlight.[3]
o Keep the product and any empty containers away from heat and sources of ignition.[1]

¢ Incompatible materials to avoid include strong oxidizing agents, strong acids, strong bases,
and strong reducing agents.[4]

Emergency and Disposal Protocols
First-Aid Measures

Immediate medical attention is required for any exposure.
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If the person is not
Inhalation . . i o
breathing, provide artificial respiration. Seek

immediate medical attention.[4]

Immediately wash the affected area with soap
) and plenty of water while removing all
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[4]

Rinse cautiously with water for at least 15

minutes, ensuring to flush under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[4]

Spill Response Plan

In the event of a spill, follow this workflow to ensure safety and proper cleanup.
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Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

Ensure Adequate Ventilation

Contain Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or shovel into container)

Collect Waste in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing a 2-Acetyl-5-bromothiophene spill.
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Disposal Plan

Proper disposal of 2-Acetyl-5-bromothiophene and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Classification: This chemical is considered a hazardous waste. Generators must
determine the proper waste classification to ensure complete and accurate disposal
procedures.[3]

o Collection: All waste materials, including the chemical itself and any contaminated
consumables (e.g., gloves, absorbent materials), must be collected in a designated, sealed,
and clearly labeled hazardous waste container.

o Disposal Vendor: Dispose of the chemical waste through a licensed and approved
hazardous waste disposal company. Do not dispose of the material down the drain or into
the environment.[3]

» Regulations: Follow all local, regional, and national regulations for the disposal of hazardous
chemical waste.[3]

Chemical and Physical Properties

Property Value

Molecular Formula C6H5Bros[3]
Molecular Weight 205.08 g/mol [3]
Appearance Solid

Melting Point 94-96 °C

Boiling Point 103 °C at 4 mmHg
CAS Number 5370-25-2[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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